2-(2-cycloheptylidenehydrazinyl)-N-cyclopentyl-2-oxoacetamide

• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol
• IUPAC Name: N'-(cycloheptylideneamino)-N-cyclopentyloxamide
• InChI: InChI=1S/C14H23N3O2/c18-13(15-11-7-5-6-8-11)14(19)17-16-12-9-3-1-2-4-10-12/h11H,1-10H2,(H,15,18)(H,17,19)
• InChI Key: XMXZUPCNZQGCGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=NNC(=O)C(=O)NC2CCCC2)CC1

Description

1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE is a complex organic compound known for its unique structure and potential applications in various scientific fields. This compound features a cycloheptylidenehydrazinecarbonyl group and a cyclopentylformamide group, making it a subject of interest for researchers in chemistry, biology, and industry.

Preparation Methods

The synthesis of 1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE typically involves the reaction of cycloheptylidenehydrazine with cyclopentylformamide under specific conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to ensure consistency and efficiency.

Chemical Reactions Analysis

1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Scientific Research Applications

1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Researchers are exploring its potential as a therapeutic agent due to its unique chemical structure and biological activities.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE can be compared with similar compounds such as:

• N-tert-butyl-1-(N’-cycloheptylidenehydrazinecarbonyl)formamide
• N-[(N’-cycloheptylidenehydrazinecarbonyl)methyl]-N-(naphthalen-1-yl)methanesulfonamide
• 1-(N’-cycloheptylidenehydrazinecarbonyl)-N-(2,5-dimethylphenyl)formamide

These compounds share similar structural features but differ in their specific functional groups and applications. The uniqueness of 1-(N’-CYCLOHEPTYLIDENEHYDRAZINECARBONYL)-N-CYCLOPENTYLFORMAMIDE lies in its specific combination of cycloheptylidenehydrazinecarbonyl and cyclopentylformamide groups, which confer distinct chemical and biological properties.